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Compound of Interest

Compound Name: 5-Bromothiophene-3-carboxamide
CAS No.: 189329-94-0
Cat. No.: B1287298
Get Quote
. J

5-Bromothiophene-3-carboxamide is a strategically functionalized thiophene derivative. Its
structure, featuring a five-membered aromatic ring containing sulfur, is a well-recognized
pharmacophore in medicinal chemistry. The aromaticity and planar nature of the thiophene ring
can enhance binding to biological receptors, while its electronic properties make it a bioisostere
of a phenyl ring, often with improved metabolic profiles.

The true synthetic value of this molecule lies in the orthogonal reactivity of its two functional
groups:

» The bromo group at the 5-position serves as a versatile handle for carbon-carbon and
carbon-heteroatom bond formation, most notably through palladium-catalyzed cross-
coupling reactions.

e The carboxamide group at the 3-position provides a key hydrogen bond donor/acceptor
motif, crucial for molecular recognition and binding to target proteins. It also serves as a
point for further structural elaboration.
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This unique combination makes 5-Bromothiophene-3-carboxamide a highly sought-after
intermediate for creating diverse molecular libraries and optimizing lead compounds in drug
discovery programs.

Physicochemical Properties and Safety Data

A clear understanding of a compound's physical properties and safety profile is paramount for
its effective and safe use in a laboratory setting.

ble 1: Key Physicochemical

Property Value Source(s)
CAS Number 189329-94-0 [1][21[3]
Molecular Formula CsH4aBrNOS [2][4]
Molecular Weight 206.06 g/mol [2]
Appearance Solid

Purity Typically =96% [3]

InChi Key ISXKVVQBTQEGSI-

UHFFFAOYSA-N

SMILES 0=C(C1=CSC(Br)=C1)N 2]

Keep in dark place, inert
Storage [2]
atmosphere, 2-8°C

Safety and Handling

5-Bromothiophene-3-carboxamide is classified as a hazardous substance and must be
handled with appropriate precautions in a well-ventilated fume hood.

e GHS Signal Word: Warning[2]
e Hazard Statements:

o H302: Harmful if swallowed.[5]
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o H315: Causes skin irritation.[5]
o H319: Causes serious eye irritation.[5]
o H335: May cause respiratory irritation.[5]
e Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2]

Always consult the full Safety Data Sheet (SDS) from the supplier before use.[4][6][7][8]

Synthesis and Reaction Pathways

The synthesis of 5-Bromothiophene-3-carboxamide is typically achieved via a two-step
process starting from thiophene-3-carboxylic acid. This pathway ensures high regioselectivity
for the functional group placements.

Diagram 1: Synthesis Pathway of 5-Bromothiophene-3-
carboxamide
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Step 1: Regioselective Bromination
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Caption: Synthetic route to 5-Bromothiophene-3-carboxamide.

Protocol 1: Synthesis of 5-Bromothiophene-3-carboxylic
acid

This protocol is adapted from established literature procedures for the regioselective
bromination of thiophene-3-carboxylic acid.[9] The electron-withdrawing nature of the
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carboxylic acid group directs the electrophilic substitution to the 5-position.

e Reaction Setup: In a three-neck round-bottom flask equipped with a magnetic stirrer,
dropping funnel, and a reflux condenser, dissolve thiophene-3-carboxylic acid (1.0 eq) in
glacial acetic acid.

» Reagent Addition: At room temperature, add a solution of liquid bromine (2.0 eq) dissolved in
glacial acetic acid dropwise via the dropping funnel. The causality for using a 2:1 excess of
bromine is to drive the reaction to completion and account for any potential side reactions,
though the regioselectivity is high.

o Reaction: Stir the mixture vigorously at room temperature for 4-6 hours. Monitor the reaction
progress using Thin Layer Chromatography (TLC).

o Work-up: Upon completion, pour the reaction mixture slowly into a beaker of ice water. The
product will precipitate out of the aqueous solution.

« Purification: Collect the crude solid by vacuum filtration and wash with cold water.
Recrystallize the solid from a water/ethanol mixture to yield pure 5-bromothiophene-3-
carboxylic acid as a white crystalline solid.[9] Characterize using *H NMR, 13C NMR, and MS
to confirm structure and purity.[9][10]

Protocol 2: Amidation of 5-Bromothiophene-3-carboxylic
acid

The conversion of the carboxylic acid to the primary amide can be achieved through several
reliable methods. The choice often depends on the scale and available reagents.

Method A: Via Acid Chloride Intermediate

This is a robust and common method for amide formation.

e Acid Chloride Formation: In a fume hood, suspend 5-bromothiophene-3-carboxylic acid (1.0
eq) in an inert solvent like dichloromethane (DCM) or toluene. Add thionyl chloride (SOCIz,
~2.0 eq) dropwise at 0°C. A catalytic amount of N,N-dimethylformamide (DMF) can be added
to facilitate the reaction.

© 2026 BenchChem. All rights reserved. 5/11 Tech Support


https://www.rsc.org/suppdata/c6/ee/c6ee03489f/c6ee03489f1.pdf
https://www.rsc.org/suppdata/c6/ee/c6ee03489f/c6ee03489f1.pdf
https://www.rsc.org/suppdata/d2/py/d2py00777k/d2py00777k1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Reaction: Allow the mixture to warm to room temperature and then heat to reflux for 2-3
hours until the evolution of gas (SO2z and HCI) ceases.

» Solvent Removal: Remove the excess SOCI2 and solvent under reduced pressure to yield
the crude 5-bromothiophene-3-carbonyl chloride, which is often used immediately in the next
step.[11]

o Amination: Dissolve the crude acid chloride in an anhydrous, inert solvent (e.g., DCM, THF).
Cool the solution to 0°C and bubble ammonia gas through it, or add a solution of aqueous
ammonium hydroxide dropwise with vigorous stirring.

o Work-up and Purification: After the reaction is complete, quench with water, separate the
organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate. Purify
the resulting solid by column chromatography or recrystallization to obtain 5-
Bromothiophene-3-carboxamide.

Method B: Direct Amide Coupling

This method avoids the use of thionyl chloride and is often preferred for its milder conditions.

Reaction Setup: Dissolve 5-bromothiophene-3-carboxylic acid (1.0 eq), ammonium chloride

(NHa4Cl, 1.5 eq), and a peptide coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC,
1.2 eq) or 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) in a suitable solvent
like DCM or DMF.

» Activation & Coupling: Add a base, such as triethylamine (TEA) or N,N-diisopropylethylamine
(DIPEA, 2-3 eq), and a catalyst like 4-dimethylaminopyridine (DMAP, 0.1 eq).[11] The base
deprotonates the ammonium salt, while the coupling agent activates the carboxylic acid for
nucleophilic attack by ammonia.

o Reaction: Stir the mixture at room temperature overnight.

o Work-up and Purification: Filter off any precipitated urea byproduct (if using DCC). Dilute the
filtrate with an organic solvent, wash sequentially with dilute HCI, saturated sodium
bicarbonate solution, and brine. Dry the organic layer, concentrate, and purify the product by
column chromatography.
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Core Applications in Drug Discovery & Materials
Science

The thiophene carboxamide scaffold is a privileged structure in medicinal chemistry, and the
bromo-substituent on 5-Bromothiophene-3-carboxamide unlocks access to a vast chemical
space for structure-activity relationship (SAR) studies.[12]

Diagram 2: Application of 5-Bromothiophene-3-
carboxamide in Synthesis
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Caption: Role as a versatile scaffold in research and development.

e Anticancer Research: Thiophene carboxamide derivatives have demonstrated significant
antiproliferative activity against various human cancer cell lines, including melanoma (A375),
colorectal carcinoma (HT-29), and breast cancer (MCF-7).[12][13] The core is used to
develop inhibitors for key oncogenic targets like Vascular Endothelial Growth Factor
Receptor 2 (VEGFR-2), Epidermal Growth Factor Receptor (EGFR), and c-Jun N-terminal
kinase (JNK).[12][14][15] The bromine atom allows for the systematic introduction of different
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aryl and heteroaryl groups via Suzuki coupling to probe the binding pockets of these kinases.
[16][17]

» Antiviral and Antibacterial Agents: The halogenated thiophene ring conjugated to an amide
bond is a critical feature in the development of novel anti-norovirus agents.[13] Furthermore,
derivatives have been synthesized and tested for activity against both Gram-positive and
Gram-negative bacteria, showcasing the broad utility of this chemotype.[13][16]

o Materials Science: The precursor, 5-Bromothiophene-3-carboxylic acid, is used in the
synthesis of conductive polymers and materials for electronic devices.[18] By extension, the
carboxamide derivative can be incorporated into polymers to modulate properties like
solubility, processability, and intermolecular interactions through hydrogen bonding.

Conclusion

5-Bromothiophene-3-carboxamide (CAS 189329-94-0) is more than just a chemical
intermediate; it is a strategically designed building block that offers a reliable and versatile
platform for innovation. Its well-defined reactivity, particularly the capacity for cross-coupling at
the 5-position, combined with the crucial binding features of the 3-carboxamide group, makes it
an invaluable tool for medicinal chemists and materials scientists. The robust synthesis
protocols and diverse applications outlined in this guide underscore its importance in the
ongoing search for novel therapeutic agents and advanced functional materials.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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